2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C19H21N5O2S/c1-3-13-5-4-6-15(11-13)21-17(25)12-27-19-23-22-18(24(19)20)14-7-9-16(26-2)10-8-14/h4-11H,3,12,20H2,1-2H3,(H,21,25)
• InChI Key: NTILSDDMHWAHQA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)OC
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol
• CAS No.: 898607-26-6

Description

The compound 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-ethylphenyl)acetamide features a 1,2,4-triazole core substituted with an amino group and a 4-methoxyphenyl ring at positions 4 and 5, respectively. A sulfanyl (-S-) linker connects the triazole to an acetamide group, which is further substituted with a 3-ethylphenyl moiety. This structural framework is associated with diverse biological activities, including anti-inflammatory, antimicrobial, and enzyme inhibitory properties, as observed in structurally related analogs .

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. Based on its structure, it’s likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and van der waals forces.

Pharmacokinetics

These properties would significantly impact the compound’s bioavailability and therapeutic potential.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. Without specific information about the compound’s targets and mode of action, it’s difficult to predict how these factors might affect the compound.

Comparison with Similar Compounds

Structure-Activity Relationships (SAR)

• Triazole Substituents :
  • Electron-withdrawing groups (e.g., CF3, pyridinyl) enhance enzyme inhibition (e.g., reverse transcriptase) .
  • Aromatic rings (e.g., 4-methoxyphenyl) improve anti-inflammatory activity via hydrophobic interactions .
• Polar groups (e.g., 4-acetamidophenyl) reduce membrane permeability but may aid solubility .